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Compound of Interest

Compound Name: Nirmatrelvir

Cat. No.: B3392351 Get Quote

An advanced and validated LC-MS/MS method for the quantification of Nirmatrelvir in human

plasma is detailed in this application note. This protocol provides a robust and sensitive

approach for pharmacokinetic studies and therapeutic drug monitoring of this critical antiviral

agent.

Introduction
Nirmatrelvir is an orally active 3C-like protease inhibitor that has demonstrated efficacy

against SARS-CoV-2. Accurate measurement of its concentration in plasma is essential for

optimizing dosing regimens and ensuring therapeutic efficacy. The method described herein

utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is the gold

standard for bioanalytical quantification due to its high sensitivity and specificity.

Experimental Workflow
The overall experimental workflow is depicted in the following diagram:
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Experimental Workflow for Nirmatrelvir Quantification

Sample Preparation LC-MS/MS Analysis Data Processing
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Tandem Mass Spectrometry

(ESI+, MRM) Quantification
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Caption: Workflow for Nirmatrelvir quantification in plasma.

Detailed Protocols
Materials and Reagents

Nirmatrelvir reference standard

Nirmatrelvir-D9 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Human plasma (K2EDTA)

Sample Preparation
A simple and efficient protein precipitation method is employed for sample preparation.[1][2][3]

To 50 µL of plasma sample in a 1.5 mL microcentrifuge tube, add 150 µL of acetonitrile

containing the internal standard (e.g., Nirmatrelvir-D9 at 300 ng/mL).
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Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube. For enhanced cleanup, a phospholipid removal

plate can be utilized.[4][5]

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with

0.1% formic acid).

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions
The chromatographic separation is typically achieved using a C18 reversed-phase column.[1]

[2][3][6]

Parameter Condition

Column
C18 column (e.g., Agilent Poroshell 120 SB-

C18, 2.1 x 75 mm, 2.7 µm)[1][2][3]

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min[2][3][7]

Injection Volume 5 µL

Column Temperature 35°C[1][2][3]

Gradient

Isocratic or gradient elution can be used. A

typical gradient starts with a low percentage of

Mobile Phase B, ramps up to a high percentage,

and then returns to initial conditions for column

re-equilibration. A common isocratic condition is

52:48 (Mobile Phase B: Mobile Phase A).[2][3]

[7]
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Mass Spectrometry Parameters
A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+)

mode with multiple reaction monitoring (MRM) is used for detection.[2][3][4][5]

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive[2][3][4][5]

MRM Transitions

Nirmatrelvir 500.2 → 110.1 (Quantifier)[2][3][7]

500.3 → 319.3 (Qualifier)[4]

Nirmatrelvir-D9 509.3 → 110.1 (Quantifier)[4][5]

509.3 → 328.3 (Qualifier)[4]

Ion Spray Voltage 5500 V[4]

Source Temperature 500°C[4]

Quantitative Data Summary
The performance of the LC-MS/MS method is summarized in the tables below. The data

demonstrates that the method is linear, accurate, precise, and sensitive for the quantification of

Nirmatrelvir in human plasma.

Table 1: Calibration Curve and Linearity
Analyte Linear Range (ng/mL) Correlation Coefficient (r²)

Nirmatrelvir 2.0 - 5000[2][3][7] > 0.99

Nirmatrelvir 10 - 10000[1] > 0.99

Nirmatrelvir 10.9 - 3013[4][5] > 0.99

Table 2: Precision and Accuracy
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QC Level
Concentration
(ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Accuracy (%)

LLOQ 2.0[2][3][7] < 20% < 20% 80 - 120%

Low 5.0[7] < 15% < 15% 85 - 115%

Medium 1000[7] < 15% < 15% 85 - 115%

High 2000[7] < 15% < 15% 85 - 115%

Table 3: Recovery and Matrix Effect
Analyte Recovery (%) Matrix Effect (%)

Nirmatrelvir 92.0 - 107[2][3][7] 87.1 - 97.8[7]

Conclusion
The described LC-MS/MS method provides a reliable and high-throughput solution for the

quantitative analysis of Nirmatrelvir in human plasma. The simple sample preparation and

rapid chromatographic runtime make it suitable for clinical and research laboratories involved in

the study of this important antiviral drug. The method has been validated according to

international bioanalytical guidelines, ensuring the generation of high-quality data.[4][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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